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Compound of Interest

Compound Name: 3-(1-Cyanoethyl)benzoyl chloride

Cat. No.: B3061083

An In-depth Technical Guide to the Physical Properties of 3-(1-Cyanoethyl)benzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
(1-Cyanoethyl)benzoyl chloride, a key intermediate in the synthesis of various
pharmaceuticals, including the non-steroidal anti-inflammatory drug (NSAID) Ketoprofen. This
document collates data from various sources, presents it in a clear and accessible format, and
outlines the standard experimental methodologies used to determine these properties.

Chemical Identity and Structure

3-(1-Cyanoethyl)benzoyl chloride is an acyl chloride derivative of benzoic acid. Its chemical
structure features a benzoyl chloride moiety substituted at the meta-position with a 1-
cyanoethyl group.

Caption: Chemical structure of 3-(1-Cyanoethyl)benzoyl chloride.

Physical Properties

The physical properties of 3-(1-Cyanoethyl)benzoyl chloride are summarized in the table
below. These values are compiled from various chemical databases and supplier information. It
should be noted that some of these properties are predicted through computational models.
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Property Value Source(s)
Molecular Formula C10HsCINO [1112113114]
Molecular Weight 193.63 g/mol [3B1141[5]
Boiling Point 305.9 °C at 760 mmHg [3]

Density 1.215 g/cm3 (Predicted) [31[5]

Flash Point 138.8 °C [3]

Vapor Pressure

0.0008 mmHg at 25°C

[3]

Colorless fuming liquid (typical

Appearance 6
PP for acyl chlorides) o]
- Reacts violently with water;
Solubility ] ] [61[7]
soluble in organic solvents.
CAS Number 42872-29-7 [31[4]

Canonical SMILES

CC(C#N)C1=CC(=CC=C1)C(=
o)cl

[2](3]

XXQNFMGCPMJJSJ-
InChlKey [2]
UHFFFAOYSA-N
XLogP3 2.7 [3]1[5]
Topological Polar Surface Area
poiod 40.9 A2 [5]
(PSA)
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor
ydrog p 5 (3]

Count

Role in Pharmaceutical Synthesis

3-(1-Cyanoethyl)benzoyl chloride is a crucial intermediate in the multi-step synthesis of

Ketoprofen. The general synthetic pathway involves the transformation of a precursor through

several stages to yield the final active pharmaceutical ingredient.
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Caption: Synthesis pathway of Ketoprofen involving 3-(1-Cyanoethyl)benzoyl chloride.[8][9]

Experimental Protocols for Physical Property
Determination

While specific experimental reports for 3-(1-Cyanoethyl)benzoyl chloride are not publicly
detailed, the following are standard, validated methodologies for determining the key physical
properties of liquid organic compounds, particularly reactive acyl chlorides.

Boiling Point Determination

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

e Method: Distillation or Reflux

o Apparatus Setup: A small quantity of the compound is placed in a round-bottom flask. A
condenser is attached vertically to the flask, and a thermometer is positioned so that its
bulb is just below the side arm of the condenser, ensuring it measures the temperature of
the vapor that is in equilibrium with the boiling liquid.[10]

o Heating: The flask is heated gently using a sand bath or heating mantle to achieve a
steady reflux.[10]

o Measurement: The temperature is recorded when it stabilizes, indicating a constant rate of
reflux. This stable temperature is the boiling point at the recorded atmospheric pressure.

o Safety: This procedure must be conducted in a fume hood due to the reactivity of acyl
chlorides and the evolution of HCI gas upon contact with atmospheric moisture.[6]
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Caption: Workflow for experimental determination of boiling point via reflux.

Density Measurement

Density is the mass of a substance per unit volume. For liquids, this is commonly measured
using a pycnometer or a digital density meter.

¢ Method: Pycnometry (Gravimetric)
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o Calibration: A pycnometer (a glass flask with a precise volume) is cleaned, dried, and
weighed accurately (ma). It is then filled with a reference substance of known density (e.g.,
deionized water) at a specific temperature, and weighed again (mz2). The volume of the
pycnometer is calculated.

o Sample Measurement: The pycnometer is emptied, dried, and filled with 3-(1-
Cyanoethyl)benzoyl chloride at the same specific temperature. It is then weighed (ms).

o Calculation: The density (p) of the sample is calculated using the formula: p_sample = (ms
- m1) / V_pycnometer

o Note: This method is highly accurate but requires careful temperature control.[11][12] An
alternative, faster method involves using an oscillating U-tube digital density meter, which
measures the change in oscillation frequency of a U-shaped tube when filled with the
sample.[11]

Flash Point Determination

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near its surface.

e Method: Closed-Cup Method (e.g., Pensky-Martens)

o Apparatus: A sample of the liquid is placed in a sealed cup (the "closed-cup") equipped
with a heating apparatus, a stirrer, and an ignition source port.[13]

o Procedure: The sample is heated at a slow, constant rate while being stirred.

o Ignition Test: At regular temperature intervals, an ignition source (a small flame) is
introduced into the vapor space above the liquid through the port.[13][14]

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors to ignite with a distinct flash.[13][14]

o Rationale: The closed-cup method is preferred for volatile and hazardous materials as it
contains the vapors, providing a more precise and safer measurement compared to open-
cup methods.[14]
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This guide provides foundational data and methodologies essential for professionals working
with 3-(1-Cyanoethyl)benzoyl chloride, facilitating safer handling, process development, and
further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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